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Compound of Interest

Compound Name: Demeton-S-methyl sulfone

Cat. No.: B133068

For researchers, scientists, and professionals in drug development requiring high-purity
certified reference materials (CRMs) of Demeton-S-methyl sulfone, selecting the right
supplier is crucial for ensuring the accuracy and reliability of analytical data. This guide
provides a comparative overview of leading suppliers, their quality certifications, and relevant
experimental protocols for the analysis of this organophosphate pesticide metabolite.

Comparison of Certified Reference Material
Suppliers

Several reputable suppliers offer Demeton-S-methyl sulfone CRMs. The primary
distinguishing factors among them are their accreditation status and the specific details
provided on their certificates of analysis (CoA). While individual CoA's are typically available
upon purchase, the information below summarizes the key quality indicators for prominent
vendors.
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Supplier Brand

Key Quality
Indicators &
Accreditations

Anticipated
Certificate of
Analysis Details

Sigma-Aldrich TraceCERT®

ISO 17034, ISO/IEC
17025[1][2]

Certified purity (often
by gNMR), uncertainty
value, traceability to a
national metrology
institute (NMI), expiry
date, storage
conditions, and safety

information.[3]

LGC Standards Dr. Ehrenstorfer

ISO 17034, ISO/IEC
17025[4][5][6]

Certified purity,
expanded uncertainty,
method of
characterization,
homogeneity and
stability data, and
traceability

information.[7][8]

HPC Standards

ISO 17034, ISO
9001[9][10][11]

High-purity reference
materials with detailed
CoA, including purity
assessment and
characterization data.
[12][13]

Experimental Protocols for Demeton-S-methyl

sulfone Analysis

Accurate quantification of Demeton-S-methyl sulfone in various matrices is commonly

achieved using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The

following is a representative experimental protocol based on established methods.

Sample Preparation: QUEChERS Extraction
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https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/269/801/cerilliant-17034-certscope-v010.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/427/897/laramie-17034.pdf
https://www.sigmaaldrich.com/JP/ja/product/sial/41867
https://www.lgcstandards.com/LS/en/ourquality
https://www.lgcstandards.com/DE/en/Demeton-S-methyl-sulfone/p/DRE-C12144000
https://www.lgcstandards.com/US/en/About-LGC-Standards
https://www.lgcstandards.com/PL/en/Resources/Articles/why_ISO17034
https://documents.lgcstandards.com/MediaGallery/Accreditations/ISO+17034+Accreditation+%2B+Annex.pdf
https://www.hpc-standards.com/
https://www.targetanalysis.gr/brand/hpc-standards-gmbh/
https://www.labsuppliesconnect.com/hpc-standards-inc
https://www.hpc-standards.com/download/
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The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely
adopted sample preparation technique for pesticide residue analysis in food and agricultural
matrices.

1. Sample Homogenization:

e Homogenize a representative sample of the matrix (e.g., fruit, vegetable, or soil).
2. Extraction:

e Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

e Add 10 mL of acetonitrile.

 Fortify with an appropriate internal standard.

o Add QUECHhERS extraction salts (e.g., 4 g MgSOas, 1 g NaCl, 1 g sodium citrate, 0.5 g
disodium citrate sesquihydrate).

e Vortex vigorously for 1 minute to ensure thorough mixing.
o Centrifuge at = 3000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Take an aliquot of the supernatant (acetonitrile layer).

o Transfer it to a d-SPE tube containing a sorbent mixture (e.g., primary secondary amine
(PSA) to remove organic acids and sugars, and MgSOa to remove excess water).

» Vortex for 30 seconds.
o Centrifuge at a high speed (e.g., 10,000 rpm) for 2 minutes.
4. Final Extract:

e The resulting supernatant is the final extract for LC-MS/MS analysis.
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LC-MS/MS Analysis

Liquid Chromatography (LC) Parameters:

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient of water with a small percentage of formic acid or ammonium
formate and acetonitrile or methanol.

Flow Rate: 0.2 - 0.5 mL/min.

Injection Volume: 5 - 20 pL.

Tandem Mass Spectrometry (MS/MS) Parameters:

 lonization Mode: Electrospray lonization (ESI) in positive mode.
e Scan Type: Multiple Reaction Monitoring (MRM).

e Precursor and Product lons: Specific precursor-to-product ion transitions for Demeton-S-
methyl sulfone must be determined and optimized for the specific instrument.

Logical Workflow for CRM Selection

The selection of a suitable CRM is a critical step in the analytical workflow. The following
diagram illustrates a logical process for choosing the most appropriate reference material for
your research needs.
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Define Analytical Requirement
(e.g., Analyte, Matrix, Required Uncertainty)

Identify Potential CRM Suppliers
(e.g., Sigma-Aldrich, LGC, HPC)
A A

Verify Supplier Accreditation
(ISO 17034 is critical)

Accredited \ccredited

Request and Review
Certificate of Analysis (CoA)

:

Compare CRM Specifications:
- Purity
- Certified Value
- Uncertainty
- Traceability

Evaluate Suitability for Intended Use

Suitable Unsuitable

Purchase Selected CRM ]

Click to download full resolution via product page

Caption: Workflow for selecting a certified reference material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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